4-chloro-3-nitro-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide

• Molecular Formula: C17H16ClN3O6S
• Molecular Weight: 425.8 g/mol
• IUPAC Name: 4-chloro-N-(4-morpholin-4-ylsulfonylphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C17H16ClN3O6S/c18-15-6-1-12(11-16(15)21(23)24)17(22)19-13-2-4-14(5-3-13)28(25,26)20-7-9-27-10-8-20/h1-6,11H,7-10H2,(H,19,22)
• InChI Key: ZBRXRWPOHWYLNP-UHFFFAOYSA-N
• SMILES: C1COCCN1S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=C(C=C3)Cl)[N+](=O)[O-]

Description

4-chloro-3-nitro-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide is a synthetic chemical compound that belongs to the family of sulfonamide compounds. It is commonly known as Morinamide and has been extensively studied for its various applications in scientific research. The compound is widely used in the field of medicine and biochemistry due to its unique properties and mechanisms of action.

Mechanism of Action

The mechanism of action of 4-chloro-3-nitro-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide involves the inhibition of certain enzymes involved in the biosynthesis of important biomolecules such as nucleic acids and proteins. The compound binds to the active site of the enzyme and prevents its activity, thereby reducing the production of the desired biomolecule.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the growth of certain cancer cells by reducing the production of important biomolecules required for their survival. It has also been shown to have anti-inflammatory properties and can reduce the production of certain inflammatory cytokines.

Advantages and Limitations for Lab Experiments

4-chloro-3-nitro-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide has several advantages for use in lab experiments. It is a stable and readily available compound that can be easily synthesized in large quantities. The compound has also been extensively studied and its mechanisms of action are well understood. However, the compound has some limitations, such as its toxicity and potential side effects, which need to be carefully considered when using it in experiments.

Future Directions

There are several future directions for the use of 4-chloro-3-nitro-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide in scientific research. One potential direction is the development of new compounds based on the structure of Morinamide that have improved pharmacological properties and reduced toxicity. Another direction is the investigation of the compound's effects on other enzymes and proteins involved in important biological processes. Additionally, the compound could be used in combination with other drugs or compounds to enhance their efficacy and reduce potential side effects.

Synthesis Methods

The synthesis of 4-chloro-3-nitro-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 4-(morpholin-4-ylsulfonyl)aniline in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

4-chloro-3-nitro-N-[4-(4-morpholinylsulfonyl)phenyl]benzamide has been extensively studied for its various applications in scientific research. It is commonly used as a tool compound to investigate the mechanisms of action of various enzymes and proteins. The compound has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of important biomolecules such as nucleic acids and proteins.